5/'-phosphoryl-(3/'-amino-3/'-deoxycytidylyl)-(3/'-5/')-3/'-amino-3/'-deoxyguanosine
5/'-phosphoryl-(3/'-amino-3/'-deoxycytidylyl)-(3/'-5/')-3/'-amino-3/'-deoxyguanosine
Brand Name:
Vulcanchem
CAS No.:
109679-55-2
VCID:
VC0034887
InChI:
InChI=1S/C19H28N10O13P2/c20-8-1-2-28(19(31)25-8)16-10(22)12(41-43(32,33)34)7(40-16)4-38-3-6-9(21)13(42-44(35,36)37)17(39-6)29-5-24-11-14(29)26-18(23)27-15(11)30/h1-2,5-7,9-10,12-13,16-17H,3-4,21-22H2,(H2,20,25,31)(H2,32,33,34)(H2,35,36,37)(H3,23,26,27,30)/t6-,7-,9-,10-,12-,13-,16-,17-/m1/s1
SMILES:
C1=CN(C(=O)N=C1N)C2C(C(C(O2)COCC3C(C(C(O3)N4C=NC5=C4NC(=NC5=O)N)OP(=O)(O)O)N)OP(=O)(O)O)N
Molecular Formula:
C19H28N10O13P2
Molecular Weight:
666.4 g/mol
5/'-phosphoryl-(3/'-amino-3/'-deoxycytidylyl)-(3/'-5/')-3/'-amino-3/'-deoxyguanosine
CAS No.: 109679-55-2
Main Products
VCID: VC0034887
Molecular Formula: C19H28N10O13P2
Molecular Weight: 666.4 g/mol
| CAS No. | 109679-55-2 |
|---|---|
| Product Name | 5/'-phosphoryl-(3/'-amino-3/'-deoxycytidylyl)-(3/'-5/')-3/'-amino-3/'-deoxyguanosine |
| Molecular Formula | C19H28N10O13P2 |
| Molecular Weight | 666.4 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-4-amino-2-[[(2S,3R,4R,5R)-3-amino-5-(2-amino-6-oxo-3H-purin-9-yl)-4-phosphonooxyoxolan-2-yl]methoxymethyl]-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-3-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C19H28N10O13P2/c20-8-1-2-28(19(31)25-8)16-10(22)12(41-43(32,33)34)7(40-16)4-38-3-6-9(21)13(42-44(35,36)37)17(39-6)29-5-24-11-14(29)26-18(23)27-15(11)30/h1-2,5-7,9-10,12-13,16-17H,3-4,21-22H2,(H2,20,25,31)(H2,32,33,34)(H2,35,36,37)(H3,23,26,27,30)/t6-,7-,9-,10-,12-,13-,16-,17-/m1/s1 |
| Standard InChIKey | XFOPBXYCTCFAKU-KZLWWIKISA-N |
| Isomeric SMILES | C1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)COC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C4NC(=NC5=O)N)OP(=O)(O)O)N)OP(=O)(O)O)N |
| SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)COCC3C(C(C(O3)N4C=NC5=C4NC(=NC5=O)N)OP(=O)(O)O)N)OP(=O)(O)O)N |
| Canonical SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)COCC3C(C(C(O3)N4C=NC5=C4NC(=NC5=O)N)OP(=O)(O)O)N)OP(=O)(O)O)N |
| Synonyms | 5/'-phosphoryl-(3/'-amino-3/'-deoxycytidylyl)-(3/'-5/')-3/'-amino-3/'-deoxyguanosine |
| PubChem Compound | 3081628 |
| Last Modified | Nov 09 2021 |
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